2-Bromo-1-(m-tolyl)ethanone
Cat. No. B1277502
M. Wt: 213.07 g/mol
InChI Key: BANFRNTVKCHZDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07851473B2
Procedure details
Bromine (2.38 g, 14.9 mmol) was slowly added dropwise to a solution of 1-[3-methylphenyl]ethanone (2.00 g, 14.9 mmol) in diethyl ether (50 ml), and the mixture was stirred at room temperature for 4 hours. The reaction mixture was distilled off under reduced pressure to give 3.03 g (95.3%) of the desired product as an oil.
Name
Yield
95.3%
Identifiers
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REACTION_CXSMILES
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[Br:1]Br.[CH3:3][C:4]1[CH:5]=[C:6]([C:10](=[O:12])[CH3:11])[CH:7]=[CH:8][CH:9]=1>C(OCC)C>[Br:1][CH2:11][C:10]([C:6]1[CH:7]=[CH:8][CH:9]=[C:4]([CH3:3])[CH:5]=1)=[O:12]
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Inputs
Step One
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Name
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|
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Quantity
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2.38 g
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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CC=1C=C(C=CC1)C(C)=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The reaction mixture was distilled off under reduced pressure
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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BrCC(=O)C1=CC(=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.03 g | |
| YIELD: PERCENTYIELD | 95.3% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
